Cas no 1804888-98-9 (Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate)

• Product Name: Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate
• CAS No: 1804888-98-9
• MF: C₁₃H₁₂F₆O₂
• MW: 314.223605155945
• CID: 5008660
• Update Time: 2025-10-28

Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate

• Inchi： 1S/C13H12F6O2/c1-3-21-11(20)6-8-9(12(14,15)16)4-7(2)5-10(8)13(17,18)19/h4-5H,3,6H2,1-2H3
• InChI Key： UFIMXSLKFGHQML-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(F)(F)F)C=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate

Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate (CAS No. 1804888-98-9): Properties, Applications, and Market Insights

Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate (CAS No. 1804888-98-9) is a specialized fluorinated aromatic ester with unique chemical properties that make it valuable in advanced organic synthesis and pharmaceutical intermediates. This compound belongs to the class of trifluoromethyl-substituted phenylacetates, which are increasingly sought after due to their enhanced stability and reactivity in synthetic applications.

The molecular structure of Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate features two trifluoromethyl groups at the 2- and 6-positions and a methyl group at the 4-position of the phenyl ring, attached to an ethyl acetate moiety. This arrangement contributes to its high lipophilicity and electron-withdrawing characteristics, making it particularly useful in cross-coupling reactions and as a building block for more complex molecules.

Recent trends in fluorinated compound research have highlighted the growing importance of 2,6-bis(trifluoromethyl)phenyl derivatives in medicinal chemistry. The trifluoromethyl groups in Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate can significantly influence the biological activity of resulting compounds, making it a valuable intermediate in the development of new drug candidates with improved metabolic stability and membrane permeability.

In the field of agrochemicals, compounds like Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate are gaining attention for their potential in creating more effective and environmentally friendly crop protection agents. The fluorine atoms in its structure can enhance the binding affinity to biological targets while maintaining favorable environmental profiles.

The synthesis of Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate typically involves multi-step organic reactions, starting from commercially available trifluoromethylated benzene derivatives. Recent advances in fluorination techniques have improved the efficiency of producing such compounds, addressing common questions about cost-effective fluorinated compound synthesis that many researchers search for.

From a market perspective, the demand for high-purity Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate has been steadily increasing, particularly from pharmaceutical research and specialty chemical sectors. Suppliers are focusing on developing scalable production methods to meet the growing needs while maintaining strict quality control standards for research-grade materials.

Analytical characterization of Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's purity and structure, which are frequent topics in scientific literature searches related to fluorinated compound analysis.

Storage and handling of Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate require standard laboratory precautions for organic esters. While not classified as hazardous under normal conditions, proper storage in airtight containers away from strong oxidizers is recommended to maintain its stability over extended periods.

The future outlook for Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate appears promising, with ongoing research exploring its potential in new material development and catalysis applications. As the pharmaceutical industry continues to seek novel fluorinated building blocks, compounds like this are likely to see expanded utilization in drug discovery programs.

For researchers interested in trifluoromethylated compounds or fluorinated phenylacetate derivatives, Ethyl 2,6-bis(trifluoromethyl)-4-methylphenylacetate represents an interesting case study in how strategic fluorine incorporation can modify molecular properties. Its combination of steric effects and electronic characteristics offers unique opportunities in molecular design.